Cas no 91260-72-9 (2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl-)

2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl- structure
91260-72-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl-
CAS No:91260-72-9
MF:C9H16N4O2
MW:212.248941421509
CID:805606
PubChem ID:2114038
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl-
    • 5,6-diamino-1-butyl-3-methy-2,4(1H,3H)-Pyrimidinedione
    • 5,6-DIAMINO-1-BUTYL-3-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
    • 5,6-diamino-1-butyl-3-methylpyrimidine-2,4-dione
    • EN300-08014
    • 5,6-diamino-1-butyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • AKOS000122353
    • 5,6-diamino-1-butyl-3-methyl-2,4(1H,3H)-pyrimidinedione
    • FT-0716956
    • DTXSID70366600
    • OWZSVHVLJNZPOK-UHFFFAOYSA-N
    • 91260-72-9
    • SCHEMBL4254776
    • Inchi: 1S/C9H16N4O2/c1-3-4-5-13-7(11)6(10)8(14)12(2)9(13)15/h3-5,10-11H2,1-2H3
    • InChI Key: OWZSVHVLJNZPOK-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C(=C(N)N1CCCC)N)=O

Computed Properties

  • Exact Mass: 212.127326
  • Monoisotopic Mass: 212.127326
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.7
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.202
  • Boiling Point: 294.6°Cat760mmHg
  • Flash Point: 132°C
  • Refractive Index: 1.545
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